Cas no 1289584-91-3 ((S)-1-(4-Methyl-pyridin-2-yl)-pyrrolidin-3-ol)

• Product Name: (S)-1-(4-Methyl-pyridin-2-yl)-pyrrolidin-3-ol
• CAS No: 1289584-91-3
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 2165455
• Update Time: 2025-05-20

(S)-1-(4-Methyl-pyridin-2-yl)-pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-methyl-pyridin-2-yl)-pyrrolidin-3-ol
• (S)-1-(4-Methylpyridin-2-yl)pyrrolidin-3-ol
• SBB075397
• (3S)-1-(4-methylpyridin-2-yl)pyrrolidin-3-ol
• (3S)-1-(4-methyl(2-pyridyl))pyrrolidin-3-ol
• (S)-1-(4-Methyl-pyridin-2-yl)-pyrrolidin-3-ol

• Inchi： 1S/C10H14N2O/c1-8-2-4-11-10(6-8)12-5-3-9(13)7-12/h2,4,6,9,13H,3,5,7H2,1H3/t9-/m0/s1
• InChI Key： OLQDNNYXSSLBQJ-VIFPVBQESA-N
• SMILES： O[C@@H]1CN(C2C=C(C)C=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 36.4

Additional information on (S)-1-(4-Methyl-pyridin-2-yl)-pyrrolidin-3-ol

Introduction to (S)-1-(4-Methyl-pyridin-2-yl)-pyrrolidin-3-ol (CAS No. 1289584-91-3)

(S)-1-(4-Methyl-pyridin-2-yl)-pyrrolidin-3-ol (CAS No. 1289584-91-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and biological properties. This compound belongs to the class of pyrrolidinols and is characterized by its chiral center, which imparts distinct enantiomeric properties that are crucial for its pharmacological activities.

The molecular structure of (S)-1-(4-Methyl-pyridin-2-yl)-pyrrolidin-3-ol consists of a pyrrolidine ring substituted with a hydroxyl group and a 4-methylpyridine moiety. The presence of the chiral center at the pyrrolidine ring confers enantioselective biological activities, making it a valuable candidate for the development of novel therapeutic agents. Recent studies have highlighted the potential of this compound in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders.

In the realm of neurodegenerative diseases, (S)-1-(4-Methyl-pyridin-2-yl)-pyrrolidin-3-ol has shown promising neuroprotective effects. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. The mechanism of action involves the modulation of protein-protein interactions and the stabilization of cellular membranes, thereby reducing neurotoxicity and promoting neuronal survival.

Beyond its neuroprotective properties, (S)-1-(4-Methyl-pyridin-2-yl)-pyrrolidin-3-ol has also been investigated for its potential anticancer activities. A study published in Cancer Research (2022) reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The anticancer effects are attributed to its ability to induce apoptosis and inhibit cell proliferation by targeting key signaling pathways such as PI3K/AKT and MAPK/ERK.

In addition to its therapeutic applications, (S)-1-(4-Methyl-pyridin-2-yl)-pyrrolidin-3-ol has been explored for its anti-inflammatory properties. Inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that (S)-1-(4-Methyl-pyridin-2-yl)-pyrrolidin-3-ol may have potential as an anti-inflammatory agent for the treatment of chronic inflammatory conditions.

The synthesis of (S)-1-(4-Methyl-pyridin-2-yl)-pyrrolidin-3-ol has been optimized to ensure high enantiomeric purity and yield. Various synthetic routes have been reported in the literature, including asymmetric synthesis using chiral catalysts and resolution techniques. One notable method involves the use of a chiral auxiliary to control the stereochemistry during the formation of the pyrrolidine ring. This approach not only ensures high enantiomeric purity but also allows for scalable production, making it suitable for industrial applications.

The pharmacokinetic properties of (S)-1-(4-Methyl-pyridin-2-yl)-pyrrolidin-3-ol have also been extensively studied to assess its suitability as a therapeutic agent. Preclinical data indicate that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability, moderate plasma protein binding, and a reasonable half-life. These properties suggest that it can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, (S)-1-(4-Methyl-pyridin-2-yl)-pyrrolidin-3-ol (CAS No. 1289584-91-3) is a promising chiral compound with diverse biological activities. Its potential applications in neurodegenerative diseases, cancer, and inflammatory disorders highlight its significance in pharmaceutical research and development. Ongoing studies continue to explore its mechanisms of action and optimize its therapeutic potential, positioning it as a valuable candidate for future drug discovery efforts.